N-(6-methylbenzo[d]thiazol-2-yl)-4-nitro-N-(pyridin-2-ylmethyl)benzamide

• IUPAC Name: N-(6-methyl-1,3-benzothiazol-2-yl)-4-nitro-N-(pyridin-2-ylmethyl)benzamide
• InChI: InChI=1S/C21H16N4O3S/c1-14-5-10-18-19(12-14)29-21(23-18)24(13-16-4-2-3-11-22-16)20(26)15-6-8-17(9-7-15)25(27)28/h2-12H,13H2,1H3
• InChI Key: YUUKGMSPYJSICP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)N(CC3=CC=CC=N3)C(=O)C4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C21H16N4O3S
• Molecular Weight: 404.4 g/mol
• CAS No.: 899735-52-5

Description

“N-(6-methylbenzo[d]thiazol-2-yl)-4-nitro-N-(pyridin-2-ylmethyl)benzamide” is a complex organic compound. It contains a benzothiazole ring, which is a heterocyclic compound (a compound that contains atoms of at least two different elements), and a pyridine ring, which is a basic heterocyclic organic compound. It also contains a nitro group (-NO2) and an amide group (-CONH2), which are common functional groups in organic chemistry.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The benzothiazole and pyridine rings, as well as the nitro and amide groups, would all contribute to the overall structure of the molecule.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the nitro group could make the compound more polar, affecting its solubility in different solvents.

Scientific Research Applications

Heterocyclic Chemistry and Complex Formation

The chemistry of heterocyclic compounds like 2,6-bis-(benzimidazol-2-yl)-pyridine and 2,6-bis-(benzthiazol-2-yl)-pyridine, analogous to the structure of "N-(6-methylbenzo[d]thiazol-2-yl)-4-nitro-N-(pyridin-2-ylmethyl)benzamide", is fascinating for its variability and potential in forming complex compounds. These compounds exhibit a wide range of properties including spectroscopic characteristics, magnetic, biological, and electrochemical activities. This variability opens avenues for exploring unknown analogues with potential scientific and practical applications (Boča, Jameson, & Linert, 2011).

Optoelectronic and Luminescent Materials

Quinazolines and pyrimidines, sharing structural motifs with benzothiazoles, have garnered attention for their applications in optoelectronic devices, luminescent elements, and photoelectric conversion elements. The incorporation of such heterocycles into π-extended conjugated systems is crucial for creating novel materials. Their electroluminescent properties, in particular, are essential for the development of organic light-emitting diodes (OLEDs), including highly efficient and color-tunable light sources (Lipunova, Nosova, Charushin, & Chupakhin, 2018).

Biological and Medicinal Applications

Benzothiazoles, a core structure within "this compound", are pivotal in the development of chemotherapeutic agents. They exhibit a broad spectrum of antimicrobial, analgesic, anti-inflammatory, and antitumor activities. The therapeutic potential of benzothiazole derivatives emphasizes their importance in drug discovery and development, showcasing their versatility in serving as ligands to various biomolecules (Kamal, Hussaini Syed, & Malik Mohammed, 2015).

Mechanism of Action

Target of Action

The primary target of this compound is the cyclooxygenase (COX) enzymes . COX enzymes play a crucial role in the conversion of arachidonic acid into thromboxane, prostaglandins (PGE2), and prostacyclin .

Mode of Action

The compound interacts with its targets by inhibiting the COX enzymes . This inhibition results in a decrease in the production of thromboxane, prostaglandins, and prostacyclin .

Biochemical Pathways

The inhibition of COX enzymes affects the arachidonic acid pathway . This pathway is responsible for the production of pro-inflammatory mediators. By inhibiting COX enzymes, the compound reduces the production of these mediators, thereby exerting an anti-inflammatory effect .

Pharmacokinetics

These studies indicate that the compounds are non-toxic to human cells , suggesting good bioavailability and minimal toxicity.

Result of Action

The result of the compound’s action is a reduction in inflammation. This is achieved through the inhibition of COX enzymes and the subsequent decrease in the production of pro-inflammatory mediators .

Future Directions

The study and development of new benzothiazole derivatives is a active area of research, particularly in the field of medicinal chemistry. Future research could explore the potential uses of this compound in medicine or other fields.